2-Acetyl-3-methylthiophene
2-Acetyl-3-methylthiophene
2-Acetyl-3-methylthiophene, also known as 1-(3-methyl-2-thienyl)-ethanone or 3-methyl-2-acetylthiophene, belongs to the class of organic compounds known as aryl alkyl ketones. These are ketones have the generic structure RC(=O)R', where R = aryl group and R'=alkyl group. 2-Acetyl-3-methylthiophene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-acetyl-3-methylthiophene is primarily located in the cytoplasm. 2-Acetyl-3-methylthiophene has an almond, cananga, and floral taste.
Brand Name:
Vulcanchem
CAS No.:
13679-72-6
VCID:
VC0083005
InChI:
InChI=1S/C7H8OS/c1-5-3-4-9-7(5)6(2)8/h3-4H,1-2H3
SMILES:
CC1=C(SC=C1)C(=O)C
Molecular Formula:
C7H8OS
Molecular Weight:
140.2 g/mol
2-Acetyl-3-methylthiophene
CAS No.: 13679-72-6
Main Products
VCID: VC0083005
Molecular Formula: C7H8OS
Molecular Weight: 140.2 g/mol
CAS No. | 13679-72-6 |
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Product Name | 2-Acetyl-3-methylthiophene |
Molecular Formula | C7H8OS |
Molecular Weight | 140.2 g/mol |
IUPAC Name | 1-(3-methylthiophen-2-yl)ethanone |
Standard InChI | InChI=1S/C7H8OS/c1-5-3-4-9-7(5)6(2)8/h3-4H,1-2H3 |
Standard InChIKey | YBJDKNXEWQSGEL-UHFFFAOYSA-N |
SMILES | CC1=C(SC=C1)C(=O)C |
Canonical SMILES | CC1=C(SC=C1)C(=O)C |
Description | 2-Acetyl-3-methylthiophene, also known as 1-(3-methyl-2-thienyl)-ethanone or 3-methyl-2-acetylthiophene, belongs to the class of organic compounds known as aryl alkyl ketones. These are ketones have the generic structure RC(=O)R', where R = aryl group and R'=alkyl group. 2-Acetyl-3-methylthiophene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-acetyl-3-methylthiophene is primarily located in the cytoplasm. 2-Acetyl-3-methylthiophene has an almond, cananga, and floral taste. |
PubChem Compound | 83653 |
Last Modified | Nov 11 2021 |
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